2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)-N-(2-fluoro-4-methylphenyl)acetamide

• IUPAC Name: 2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]sulfanyl-N-(2-fluoro-4-methylphenyl)acetamide
• InChI: InChI=1S/C18H18FN5OS/c1-11-4-5-15(14(19)6-11)22-17(25)9-26-18-8-16(20-10-21-18)24-13(3)7-12(2)23-24/h4-8,10H,9H2,1-3H3,(H,22,25)
• InChI Key: CTHOGRUQUXICDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC=NC(=C2)N3C(=CC(=N3)C)C)F
• Molecular Formula: C18H18FN5OS
• Molecular Weight: 371.4 g/mol

Description

2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)-N-(2-fluoro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C18H18FN5OS and its molecular weight is 371.43. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for Imaging

The compound 2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)-N-(2-fluoro-4-methylphenyl)acetamide, related to DPA-714, has been explored for its potential in radiosynthesis, particularly for imaging the translocator protein (18 kDa) using positron emission tomography (PET) (Dollé et al., 2008). This research area focuses on synthesizing radioligands for in vivo imaging and studying neuroinflammatory processes.

Neuroinflammation Imaging

Compounds closely related to this molecule have been synthesized and evaluated for their binding potential to the translocator protein 18 kDa (TSPO). These studies are particularly relevant in the context of neuroinflammatory processes, where TSPO is recognized as an early biomarker. The research includes the development of fluoroalkyl- and fluoroalkynyl- analogues for in vivo PET-radiotracers to image neuroinflammation (Damont et al., 2015).

Peripheral Benzodiazepine Receptor Study

The synthesis of fluoroethoxy and fluoropropoxy substituted derivatives related to this compound has been carried out to study the peripheral benzodiazepine receptors (PBRs). These studies aim to evaluate the potential of these compounds as imaging agents for neurodegenerative disorders, using techniques like positron emission tomography (Fookes et al., 2008).

Antimicrobial Activity

Research into new heterocycles incorporating antipyrine moiety, including derivatives of the compound , has been conducted to evaluate their antimicrobial properties. This line of research focuses on the synthesis of novel compounds and their potential as antimicrobial agents (Bondock et al., 2008).

Cancer Imaging

Derivatives of this compound have been synthesized for the purpose of cancer imaging. These include the development of novel pyrazolopyrimidines as ligands for the translocator protein (TSPO), aiding in the molecular imaging of TSPO-expressing cancers (Tang et al., 2013).